Cas no 2034244-80-7 (N-3-(3-methyl-1,2-oxazol-5-yl)propyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

N-3-(3-methyl-1,2-oxazol-5-yl)propyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide is a structurally complex organic compound featuring a cyclopentane core substituted with a thiophene moiety and an amide-linked oxazole side chain. Its hybrid heterocyclic architecture suggests potential utility in medicinal chemistry, particularly in targeting specific biological pathways due to the presence of both oxazole and thiophene pharmacophores. The compound's design may offer enhanced binding affinity and selectivity in receptor interactions, while its methyl-substituted oxazole group could improve metabolic stability. This molecule is of interest for research applications in drug discovery, where its unique scaffold may serve as a precursor for developing novel therapeutic agents with optimized pharmacokinetic properties.
N-3-(3-methyl-1,2-oxazol-5-yl)propyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide structure
2034244-80-7 structure
Product Name:N-3-(3-methyl-1,2-oxazol-5-yl)propyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide
CAS No:2034244-80-7
MF:C17H22N2O2S
MW:318.433783054352
CID:6411697
PubChem ID:121016624
Update Time:2025-05-24

N-3-(3-methyl-1,2-oxazol-5-yl)propyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-3-(3-methyl-1,2-oxazol-5-yl)propyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide
    • N-(3-(3-Methylisoxazol-5-yl)propyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
    • N-[3-(3-methyl-1,2-oxazol-5-yl)propyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
    • F6216-0255
    • AKOS026687282
    • N-(3-(3-methylisoxazol-5-yl)propyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
    • 2034244-80-7
    • N-[3-(3-methyl-1,2-oxazol-5-yl)propyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide
    • Inchi: 1S/C17H22N2O2S/c1-13-12-14(21-19-13)6-4-10-18-16(20)17(8-2-3-9-17)15-7-5-11-22-15/h5,7,11-12H,2-4,6,8-10H2,1H3,(H,18,20)
    • InChI Key: GSCORYNDVSDCSU-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1(C(NCCCC2=CC(C)=NO2)=O)CCCC1

Computed Properties

  • Exact Mass: 318.14019912g/mol
  • Monoisotopic Mass: 318.14019912g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 83.4Ų

N-3-(3-methyl-1,2-oxazol-5-yl)propyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide Pricemore >>

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Additional information on N-3-(3-methyl-1,2-oxazol-5-yl)propyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide

N-3-(3-methyl-1,2-oxazol-5-yl)propyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide: A Comprehensive Overview

The compound N-3-(3-methyl-1,2-oxazol-5-yl)propyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 2034244807) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a cyclopentane ring, a thiophene moiety, and an oxazole group, which contribute to its intriguing chemical properties and potential applications.

The molecular structure of this compound is composed of three primary components: the cyclopentane ring, the thiophene group, and the oxazole group. The cyclopentane ring serves as the central framework of the molecule, providing stability and rigidity. Attached to this ring is the thiophene group, a five-membered aromatic heterocycle containing sulfur, which is known for its electron-withdrawing properties and ability to participate in various chemical reactions. The third component, the oxazole group, is another aromatic heterocycle that introduces additional electronic complexity to the molecule. This combination of functional groups makes the compound highly versatile and suitable for a wide range of applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structural features make it an ideal candidate for targeting specific biological pathways and receptors. For instance, the thiophene moiety has been shown to enhance the compound's ability to cross cellular membranes, making it a promising candidate for drug delivery systems. Additionally, the oxazole group has been found to exhibit significant antioxidant properties, which could be leveraged in the development of therapeutic agents for oxidative stress-related diseases.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic synthesis techniques. The synthesis typically begins with the preparation of intermediates such as 3-methyloxazole derivatives and thiophene-containing precursors. These intermediates are then subjected to coupling reactions under controlled conditions to form the final product. The use of catalytic systems and precise reaction conditions ensures high yields and purity of the final compound.

The pharmacological properties of this compound have been extensively studied in recent years. Research has demonstrated that it exhibits potent anti-inflammatory and analgesic effects in preclinical models. Furthermore, its ability to modulate key signaling pathways involved in neurodegenerative diseases has positioned it as a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

One of the most exciting aspects of this compound is its potential in personalized medicine. Its unique chemical structure allows for modifications that could tailor its properties to specific therapeutic needs. For example, substituent modifications on the thiophene or oxazole groups could enhance its selectivity for particular targets or improve its pharmacokinetic profile.

In conclusion, N-3-(3-methyl-1,2-oxazol-5-yl)propyl-1-(thiophen-2-yl)cyclopentane

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